Cas no 68746-25-8 (2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 68746-25-8
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• MDL: MFCD01114966
• CID: 1068851
• PubChem ID: 616673
• Update Time: 2025-06-13

2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide(SALTDATA: FREE)
• IDI1_033325
• DTXSID20346952
• AC9764
• 2-AMINO-6-(TERT-BUTYL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE
• TimTec1_007671
• AKOS016037074
• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide
• AKOS000137932
• BDBM50556197
• BB 0245683
• SY081694
• 68746-25-8
• SR-01000494884
• EN300-35937
• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide #
• VS-01766
• MFCD01114966
• CHEMBL1505295
• SCHEMBL1719520
• AK-968/37129031
• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-benz o[b]thiophene-3-carboxylic acid amide
• CS-0154879
• SR-01000494884-1
• Z57493505
• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide
• Oprea1_225276
• LBXIAHFWOUNFCV-UHFFFAOYSA-N
• SMR000013971
• HMS1555M15
• C13H20N2OS
• MLS000075104
• Benzothiophene-3-carboxamide, 4,5,6,7-tetrahydro-2-amino-6-tert-butyl-
• STK140759
• ALBB-001618
• BBL007966
• AK-968/37166341

• MDL： MFCD01114966
• Inchi： 1S/C13H20N2OS/c1-13(2,3)7-4-5-8-9(6-7)17-12(15)10(8)11(14)16/h7H,4-6,15H2,1-3H3,(H2,14,16)
• InChI Key： LBXIAHFWOUNFCV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CC(CC2)C(C)(C)C)N

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Recent Advances in the Study of 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 68746-25-8)

2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 68746-25-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique benzothiophene scaffold, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, with particular emphasis on improving its yield and purity. Researchers have developed novel synthetic routes that employ catalytic methods and green chemistry principles to enhance the efficiency of production. These advancements are critical for scaling up the compound for preclinical and clinical studies, ensuring a reliable supply for further research.

In terms of pharmacological activity, preliminary investigations suggest that 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibits promising bioactivity against a range of molecular targets. For instance, studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its structural features have been explored for their ability to modulate protein-protein interactions, which could open new avenues for targeting previously undruggable proteins.

Another area of interest is the compound's potential application in oncology. Recent in vitro and in vivo studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, suggesting a possible role in cancer therapy. Researchers are particularly intrigued by its selectivity and low toxicity profile, which are essential attributes for any chemotherapeutic agent. Further mechanistic studies are underway to elucidate the precise molecular pathways involved in its anticancer effects.

Beyond its direct therapeutic applications, 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been investigated as a versatile building block in medicinal chemistry. Its scaffold has been utilized to design and synthesize a variety of derivatives, each tailored to target specific biological processes. This approach has led to the discovery of several lead compounds with enhanced potency and selectivity, underscoring the compound's utility in drug discovery programs.

In conclusion, the ongoing research on 2-Amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 68746-25-8) highlights its multifaceted potential in the fields of chemical biology and pharmaceutical sciences. From its synthesis and pharmacological properties to its applications in drug development, this compound continues to be a valuable subject of study. Future research efforts are expected to further unravel its mechanisms of action and explore its clinical potential, paving the way for novel therapeutic interventions.